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Compound of Interest

Compound Name: Methyl calcein blue

CAS No.: 81028-96-8

Cat. No.: B1588125

Get Quote

Methyl calcein blue is a versatile fluorescent indicator with significant applications in biological

research, drug discovery, and environmental analysis.[1] Its utility stems from its sensitivity to

changes in the local chemical environment, particularly pH and the presence of metal ions. This

guide provides an in-depth overview of its core properties, mechanisms, and practical

applications for researchers, scientists, and drug development professionals.

Physicochemical Properties
Methyl calcein blue, also known by its synonym 4-Methylumbelliferonemethylene-N-

methylglycine, is a coumarin derivative.[1] Its fundamental properties are summarized in the

table below.
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Property Value References

Molecular Formula C₁₄H₁₅NO₅ [1][2][3]

Molecular Weight 277.28 g/mol [1]

CAS Number 81028-96-8 [1]

Appearance
Light yellow to yellow-green

powder
[1]

Purity ≥ 95% [1]

Storage
2 - 8 °C, under inert gas,

protected from air
[1]

Chemical Structure and Fluorescence Mechanism
The chemical structure of methyl calcein blue is central to its function as a fluorescent probe.

The molecule features a 4-methylumbelliferone core, which is the fluorophore, linked to an N-

methylglycine group.

Caption: Chemical structure of Methyl Calcein Blue.

The fluorescence of methyl calcein blue is highly dependent on its interaction with its

environment. In its free form, the molecule exhibits a certain level of fluorescence. However,

upon chelation with specific metal ions or changes in pH, the conformation of the molecule is

altered, leading to a significant change in its fluorescent properties. This "on/off" or ratiometric

response is the basis for its use as an indicator.

Key Applications in Research
Methyl calcein blue's utility spans several scientific domains, from fundamental cell biology to

applied environmental science.

Fluorescent Imaging and Cell Viability Assays
One of the primary applications of methyl calcein blue is in fluorescent imaging and as a stain

for cell viability.[1] While often used interchangeably with "Calcein Blue," it's important to

distinguish between the two. Methyl calcein blue itself is fluorescent. A related compound,
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Calcein Blue AM, is a non-fluorescent, cell-permeant derivative.[4] Once inside a living cell,

intracellular esterases cleave the acetoxymethyl (AM) ester groups, converting it to the

fluorescent and membrane-impermeant Calcein Blue, which is then retained within the cell.[4]

This mechanism forms the basis of a common cell viability assay.

Caption: Workflow for using Calcein Blue AM to assess cell viability.

Indicator for Complexometry
Methyl calcein blue serves as an indicator for the complexometric titration of metal ions,

particularly copper. The binding of the metal ion to the iminodiacetic acid-like moiety of the

molecule quenches or shifts its fluorescence, allowing for the determination of the endpoint of

the titration.

Environmental Monitoring
The sensitivity of methyl calcein blue's fluorescence to ionic strength and pH makes it a

useful tool in environmental monitoring.[1] It can be employed to assess water quality and

detect the presence of certain pollutants that interact with the dye and alter its fluorescent

signal.[1]

Experimental Protocol: Cell Viability Assay using
Calcein Blue AM
This protocol outlines a general procedure for assessing cell viability using the acetoxymethyl

ester derivative of Calcein Blue.

Materials:

Calcein Blue AM stock solution (e.g., 1 mM in DMSO)

Phosphate-buffered saline (PBS) or other appropriate buffer

Cells to be assayed

Fluorescence microscope or plate reader

Procedure:
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Cell Preparation: Culture cells to the desired confluency in a suitable format (e.g., 96-well

plate, chamber slide).

Reagent Preparation: Prepare a working solution of Calcein Blue AM by diluting the stock

solution in PBS to a final concentration of 1-5 µM. The optimal concentration may vary

depending on the cell type and should be determined empirically.

Cell Staining:

Remove the culture medium from the cells.

Wash the cells once with PBS.

Add the Calcein Blue AM working solution to the cells and incubate for 15-30 minutes at

37°C.

Imaging/Measurement:

After incubation, wash the cells twice with PBS to remove excess dye.

Add fresh PBS or culture medium to the cells.

Visualize the cells using a fluorescence microscope with appropriate filters for blue

fluorescence (Excitation ~360 nm, Emission ~445 nm).[4] Alternatively, quantify the

fluorescence using a fluorescence plate reader.

Expected Results:

Live cells with active intracellular esterases will exhibit bright blue fluorescence, while dead

cells will show little to no fluorescence.

Considerations for Use
Photostability: While possessing good photostability, prolonged exposure to high-intensity

light should be avoided to prevent photobleaching.[1]

pH Sensitivity: The fluorescence of methyl calcein blue is pH-dependent. Ensure that the

pH of the experimental buffer is controlled and consistent across experiments.
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Purity: For quantitative applications, it is crucial to use a high-purity grade of methyl calcein
blue (≥ 95%).[1]

Conclusion
Methyl calcein blue is a valuable tool in the researcher's arsenal. Its well-defined

physicochemical properties and responsive fluorescent nature enable a range of applications,

from fundamental studies of cellular health to the quantitative analysis of environmental

samples. Understanding its mechanism of action and optimizing its use through careful

experimental design will continue to yield significant scientific insights.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1588125/docs?utm_src=pdf-body#methyl-calcein-blue-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1588125/docs?utm_src=pdf-body#methyl-calcein-blue-a-technical-guide-for-researchers
https://www.chemimpex.com/products/47538
https://www.benchchem.com/product/b1588125/docs?utm_src=pdf-body#methyl-calcein-blue-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1588125/docs?utm_src=pdf-body#methyl-calcein-blue-a-technical-guide-for-researchers
https://www.chemicalpoint.com/en/p/methyl-calcein-blue-cp54696-41-2-bulk
https://www.benchchem.com/product/b1588125?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemimpex.com/products/47538
https://www.alfa-chemistry.com/cas_54696-41-2.htm
https://chemicalpoint.eu/product/methyl-calcein-blue/?lang=de
https://www.caymanchem.com/product/20637/calcein-blue-am
https://www.benchchem.com/product/b1588125/docs#methyl-calcein-blue-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1588125/docs#methyl-calcein-blue-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1588125/docs#methyl-calcein-blue-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1588125/docs#methyl-calcein-blue-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588125?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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